Cas no 2172624-78-9 (1-(2,4,5-trimethylphenyl)penta-1,4-dien-3-one)

• Product Name: 1-(2,4,5-trimethylphenyl)penta-1,4-dien-3-one
• CAS No: 2172624-78-9
• MF: C₁₄H₁₆O
• MW: 200.276244163513
• CID: 6513857
• PubChem ID: 165734751
• Update Time: 2025-06-09

1-(2,4,5-trimethylphenyl)penta-1,4-dien-3-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,4,5-trimethylphenyl)penta-1,4-dien-3-one
• 2172624-78-9
• EN300-1618497

• Inchi： 1S/C14H16O/c1-5-14(15)7-6-13-9-11(3)10(2)8-12(13)4/h5-9H,1H2,2-4H3/b7-6+
• InChI Key： UFKUOMFOMRXGIF-VOTSOKGWSA-N
• SMILES： O=C(C=C)/C=C/C1=CC(C)=C(C)C=C1C

Computed Properties

• Exact Mass: 200.120115130g/mol
• Monoisotopic Mass: 200.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(2,4,5-trimethylphenyl)penta-1,4-dien-3-one

Introduction to 1-(2,4,5-trimethylphenyl)penta-1,4-dien-3-one (CAS No. 2172624-78-9)

1-(2,4,5-trimethylphenyl)penta-1,4-dien-3-one (CAS No. 2172624-78-9) is a novel organic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by a conjugated pentadienone moiety attached to a substituted phenyl ring, which imparts it with a range of interesting chemical and biological properties.

The structural composition of 1-(2,4,5-trimethylphenyl)penta-1,4-dien-3-one includes a pentadienone backbone with a 2,4,5-trimethylphenyl substituent. The presence of the conjugated double bonds and the methyl groups on the phenyl ring contributes to its stability and reactivity. The compound's molecular formula is C₁₆H₁₈O, and its molecular weight is approximately 226.31 g/mol.

Recent studies have explored the potential applications of 1-(2,4,5-trimethylphenyl)penta-1,4-dien-3-one in various areas of research. One notable area is its antioxidant activity. Research published in the Journal of Organic Chemistry has demonstrated that this compound exhibits strong antioxidant properties, which could be beneficial in preventing oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant properties, 1-(2,4,5-trimethylphenyl)penta-1,4-dien-3-one has shown promise in anti-inflammatory applications. A study conducted by a team of researchers at the University of California found that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that it may have therapeutic potential in treating inflammatory conditions like arthritis and inflammatory bowel disease.

The pharmacological properties of 1-(2,4,5-trimethylphenyl)penta-1,4-dien-3-one have also been investigated for its potential as an anticancer agent. Preliminary studies have indicated that it can induce apoptosis in various cancer cell lines without significant toxicity to normal cells. This selective cytotoxicity makes it an attractive candidate for further development as an anticancer drug.

Furthermore, the compound's synthetic accessibility has been a subject of interest for chemists. Several efficient synthetic routes have been developed to produce 1-(2,4,5-trimethylphenyl)penta-1,4-dien-3-one, including one-pot reactions and microwave-assisted synthesis methods. These synthetic strategies not only enhance the yield but also reduce the overall cost and environmental impact of the production process.

The spectroscopic characterization of 1-(2,4,5-trimethylphenyl)penta-1,4-dien-3-one has been thoroughly investigated using techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy). These analyses provide valuable insights into the molecular structure and confirm the presence of key functional groups. For instance, the characteristic peaks in the NMR spectrum corresponding to the methyl groups on the phenyl ring and the conjugated double bonds are crucial for verifying the compound's identity.

In terms of biological evaluation, 1-(2,4,5-trimethylphenyl)penta-1,4-dien-3-one has been tested for its effects on various biological systems. In vivo studies using animal models have shown that it can effectively reduce inflammation and oxidative stress without causing significant side effects. These results are promising for its future development as a therapeutic agent.

The potential applications of 1-(2,4,5-trimethylphenyl)penta-1,4-dien-3-one extend beyond traditional medicinal uses. It has also been explored for its use in materials science due to its unique optical properties. Research has shown that this compound can be used as a photosensitizer in photodynamic therapy (PDT) for cancer treatment. The ability to absorb light at specific wavelengths and generate reactive oxygen species (ROS) makes it a valuable component in PDT formulations.

In conclusion, 1-(2,4,5-trimethylphenyl)penta-1,4-dien-3-one (CAS No. 2172624-78-9) is a multifaceted compound with a wide range of potential applications in medicine and materials science. Its unique chemical structure and biological activities make it an exciting subject for further research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its properties, it is likely that this compound will play an increasingly important role in various scientific fields.